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Compound of Interest

Compound Name: Corchoionol C

Cat. No.: B127102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antifungal potential of Corchoionol C, a

phytochemical derived from the bark of cork oak (Quercus suber), against established

commercial antifungal agents. Due to the limited availability of direct studies on the isolated

Corchoionol C, this guide leverages data from studies on Quercus suber extracts to provide a

preliminary assessment of its potential efficacy. The information is intended to support further

research and development in the field of novel antifungal therapies.

Executive Summary
Corchoionol C, a terpenoid found in cork oak, is being investigated for its antimicrobial

properties. While specific data on the pure compound is scarce, extracts from Quercus suber

have demonstrated antifungal activity against various pathogens. This guide compares the

available efficacy data for these extracts with that of commercial antifungals, details relevant

experimental protocols, and explores the potential mechanisms of action.

Quantitative Comparison of Antifungal Efficacy
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Quercus

suber extracts against Candida albicans, a common fungal pathogen, in comparison to widely

used commercial antifungal drugs. It is crucial to note that the data for Quercus suber

represents the activity of a complex extract and not the purified Corchoionol C.
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Antifungal Agent Fungal Species MIC Range (µg/mL) Reference(s)

Quercus suber

Methanolic Extract
Candida albicans 3120 - 6250 [1][2]

Fluconazole Candida albicans ≤8 (Susceptible) [3]

Amphotericin B Candida albicans 0.06 - 1.0 [4]

Clotrimazole Candida albicans <0.015 - 4 [5]

Note: The MIC values for Quercus suber extracts are significantly higher than those of purified

commercial antifungals. This is expected, as extracts contain a mixture of compounds, with the

active component being a fraction of the total mass. Further studies are required to determine

the MIC of pure Corchoionol C.

Experimental Protocols
A standardized experimental protocol is crucial for the reproducible assessment of antifungal

activity. The following outlines a general methodology for determining the Minimum Inhibitory

Concentration (MIC) of natural products like Corchoionol C.

Antifungal Susceptibility Testing: Broth Microdilution
Method
This method is a standard procedure for determining the MIC of an antifungal agent.

Preparation of Fungal Inoculum:

A pure culture of the test fungus (e.g., Candida albicans) is grown on an appropriate agar

medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

Colonies are then suspended in sterile saline to achieve a turbidity equivalent to a 0.5

McFarland standard. This suspension is further diluted in the test medium (e.g., RPMI-

1640) to the final desired inoculum concentration.

Preparation of Antifungal Agent:
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A stock solution of Corchoionol C (or the extract) is prepared in a suitable solvent (e.g.,

Dimethyl Sulfoxide - DMSO) and then serially diluted in the test medium in a 96-well

microtiter plate to obtain a range of concentrations.

Commercial antifungal agents are prepared according to standard laboratory protocols.

Inoculation and Incubation:

Each well of the microtiter plate containing the diluted antifungal agent is inoculated with

the prepared fungal suspension.

Control wells are included: a growth control (fungus and medium only) and a sterility

control (medium only).

The plate is incubated at 35°C for 24-48 hours.

Determination of MIC:

The MIC is determined as the lowest concentration of the antifungal agent that causes

complete inhibition of visible fungal growth.
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Experimental Workflow for Antifungal Susceptibility Testing

Preparation

Assay

Results

Fungal Culture

Inoculation with Fungal Suspension

Antifungal Compound

Serial Dilution in Microtiter Plate

Incubation

Visual/Spectrophotometric Reading

MIC Determination

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Antifungal Mechanism of Terpenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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